Cas no 145441-16-3 (5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid)

5-(Fluoromethyl)-1,2-oxazole-3-carboxylic acid is a fluorinated heterocyclic compound featuring a reactive carboxylic acid group and a fluoromethyl substituent on an oxazole ring. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorine-containing motifs into target molecules. The presence of both the fluoromethyl group and the carboxylic acid enhances its utility in medicinal chemistry, enabling further derivatization or conjugation. Its stability and compatibility with common synthetic methodologies make it suitable for diverse applications, including the development of bioactive compounds. The fluorine atom can influence metabolic stability and binding affinity, contributing to optimized drug candidates.

5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid structure

145441-16-3 structure

Product Name:5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid

CAS No:145441-16-3

MF:C₅H₄FNO₃

MW:145.088564872742

CID:101627

PubChem ID:10374574

Update Time:2025-10-30

5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Isoxazolecarboxylicacid, 5-(fluoromethyl)-
- 5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid
- DTXSID80438807
- WVUKMWOGVJZCSS-UHFFFAOYSA-N
- EN300-1831590
- 145441-16-3
- 5-(fluoromethyl)isoxazole-3-carboxylic acid
- AT36450
- MFCD18818566
- AKOS006379046
- 3-Isoxazolecarboxylicacid,5-(fluoromethyl)-(9CI)
- SCHEMBL6370697
- Inchi： 1S/C5H4FNO3/c6-2-3-1-4(5(8)9)7-10-3/h1H,2H2,(H,8,9)
- InChI Key： WVUKMWOGVJZCSS-UHFFFAOYSA-N
- SMILES： FCC1=CC(C(=O)O)=NO1

Computed Properties

Exact Mass: 145.01752
Monoisotopic Mass: 145.01752115g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 63.3Å²

Experimental Properties

PSA: 63.33

5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid Pricemore >>

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Enamine	EN300-1831590-1g	5-(fluoromethyl)-1,2-oxazole-3-carboxylic acid	145441-16-3	95%	1g	$1299.0	2023-09-19
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